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Compound of Interest

Compound Name: Ethyl-L-nio hydrochloride

Cat. No.: B15580297

In-Depth Technical Guide: Ethyl-L-nio
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl-L-nio hydrochloride, a derivative of L-ornithine, is a notable modulator of nitric oxide
synthase (NOS) activity. This document provides a comprehensive overview of its safety,
handling, and material safety data sheet (MSDS) information, tailored for professionals in
research and drug development. It includes a summary of its chemical and physical properties,
detailed handling and storage procedures, and an analysis of its mechanism of action. While
specific quantitative toxicological data such as LD50 values are not readily available in public
literature, this guide compiles the existing safety information and outlines best practices for its
handling in a laboratory setting. The document also presents a general protocol for a nitric
oxide synthase inhibition assay and discusses the signaling pathway of NOS inhibition.

Chemical and Physical Properties

Ethyl-L-nio hydrochloride, also known by its systematic name L-N5-(1-Iminobutyl)ornithine
hydrochloride, is a crystalline solid.[1] Its fundamental properties are summarized in the table
below for easy reference.
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Property Value Reference(s)

L-N5-(1-Iminobutyl)ornithine

Chemical Name hydrochloride [2]
Synonyms Ethyl-L-NIO, hydrochloride [2]
CAS Number 150403-97-7 2]
Molecular Formula CoH19N302-HCI [2]
Molecular Weight 237.73 g/mol [1]
Appearance Crystalline solid [3]
Purity >95% [3]

DMF: 0.3 mg/mLDMSO: 2
Solubility mg/mLEthanol: 2.5 mg/mLPBS  [3]
(pH 7.2): 5 mg/mL

N Stable for at least 4 years
Stability . [1]
when stored at -20°C.

Safety and Handling

While a comprehensive Material Safety Data Sheet (MSDS) with specific toxicological values
like LD50 is not publicly available, information from suppliers indicates that Ethyl-L-nio
hydrochloride should be handled as a potentially hazardous substance.[4] Standard
laboratory safety protocols should be strictly followed.

Hazard Identification

+ Potential Health Effects: The primary routes of exposure are inhalation, ingestion, and
skin/eye contact. As a potent enzyme inhibitor, it should be handled with care to avoid
systemic effects.

e Hazardous Combustion Products: Thermal decomposition may produce toxic gases such as
carbon oxides and nitrogen oxides.[1]

Recommended Handling Procedures
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» Personal Protective Equipment (PPE):

o

Eye Protection: Wear chemical safety goggles or a face shield.[1]

[¢]

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile rubber).[1]

[¢]

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.[1]

[e]

Respiratory Protection: If working with the solid form where dust may be generated, use a
NIOSH/MSHA-approved respirator.[1]

e Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[1]

o Eyewash stations and safety showers should be readily accessible.[1]

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

e The recommended storage temperature is -20°C for long-term stability.[1]

First Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical advice.[1]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]
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Mechanism of Action: Nitric Oxide Synthase
Inhibition
Ethyl-L-nio hydrochloride is an inhibitor of nitric oxide synthase (NOS), the enzyme

responsible for the production of nitric oxide (NO) from L-arginine. NO is a critical signaling
molecule involved in various physiological and pathological processes.

Ethyl-L-nio hydrochloride exhibits modest selectivity among the NOS isoforms. The inhibition
constants (Ki) for the different isoforms are summarized below:

NOS Isoform Ki (pM) Reference(s)
NNOS (neuronal) 5.3 [3]
eNOS (endothelial) 18 [3]
iINOS (inducible) 12 [3]

The following diagram illustrates the general signaling pathway of NOS and the point of
inhibition by Ethyl-L-nio hydrochloride.
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Caption: Inhibition of Nitric Oxide Synthase by Ethyl-L-nio Hydrochloride.

Experimental Protocols
General Protocol for Nitric Oxide Synthase (NOS)
Inhibition Assay
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This is a generalized colorimetric protocol to screen for NOS inhibitors. The assay measures
the production of nitric oxide, which is rapidly oxidized to nitrite and nitrate. The total nitrate is
reduced to nitrite, which is then quantified using the Griess reagent.

Materials:

Nitric Oxide Synthase (e.g., INOS, nNOS, or eNOS)

o Assay Buffer

e L-Arginine (Substrate)

e NADPH

e Calmodulin (for nNOS and eNOS)

¢ Nitrate Reductase

o Griess Reagents (Sulfanilamide and N-(1-Naphthyl)ethylenediamine)

o Ethyl-L-nio hydrochloride (Test Inhibitor)

» 96-well microplate

e Microplate reader

Procedure:

o Reagent Preparation: Prepare all reagents and the test inhibitor (Ethyl-L-nio
hydrochloride) in the appropriate assay buffer.

o Reaction Setup:

o In a 96-well plate, add the assay buffer, NOS enzyme, and cofactors (NADPH, Calmodulin
if required).

o Add varying concentrations of Ethyl-L-nio hydrochloride to the respective wells. Include
a control well with no inhibitor.
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« Initiate Reaction: Start the reaction by adding the substrate, L-arginine.
¢ Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

» Nitrate Reduction: Add nitrate reductase to each well to convert any nitrate to nitrite.
Incubate as required by the kit manufacturer.

o Color Development: Add the Griess reagents to each well. This will react with nitrite to form a
colored azo compound.

o Measurement: Measure the absorbance at the appropriate wavelength (typically 540 nm)
using a microplate reader.

o Data Analysis: Calculate the percentage of inhibition for each concentration of Ethyl-L-nio
hydrochloride compared to the control.

The following workflow diagram outlines the key steps in the NOS inhibition assay.
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Caption: Workflow for a Nitric Oxide Synthase Inhibition Assay.
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Conclusion

Ethyl-L-nio hydrochloride is a valuable tool for researchers studying the nitric oxide signaling
pathway. While it is a potent enzyme inhibitor that requires careful handling, following standard
safety protocols can ensure its safe use in the laboratory. This guide provides the currently
available information on its properties, safety, and handling, as well as a framework for its
experimental use. Researchers should always consult the most recent information from their
supplier and institutional safety office before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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